
An In-depth Technical Guide to the
Physicochemical Properties of 6-Oxoheptanoic

Acid

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 6-Oxoheptanoic acid

Cat. No.: B047756 Get Quote

This technical guide provides a comprehensive overview of the core physicochemical

properties of 6-Oxoheptanoic acid, tailored for researchers, scientists, and professionals in

drug development. This document presents quantitative data in a structured format, details

relevant experimental methodologies, and includes visualizations to illustrate key concepts and

workflows.

Core Physicochemical Properties
6-Oxoheptanoic acid, also known as 5-acetylvaleric acid, is a keto acid with the linear formula

CH₃CO(CH₂)₄CO₂H. It serves as a versatile building block in organic synthesis. A summary of

its key physicochemical properties is presented in the table below.
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Property Value Source(s)

Molecular Formula C₇H₁₂O₃ [1][2]

Molecular Weight 144.17 g/mol [1][2]

CAS Number 3128-07-2 [1]

Appearance Solid

Melting Point 32-37 °C [3]

Boiling Point 158-162 °C at 9 mmHg

Density 1.059 g/mL at 25 °C

pKa (Predicted) 4.69 ± 0.10

Solubility
Soluble in water, alcohols, and

ethers.
[4]

logP (Octanol-Water Partition

Coefficient)

Data not readily available in

experimental literature.

Experimental Protocols
The following sections detail the generalized experimental protocols for determining the key

physicochemical properties of a solid organic acid like 6-Oxoheptanoic acid.

Determination of Melting Point
The melting point of 6-Oxoheptanoic acid can be determined using a capillary melting point

apparatus.

Procedure:

A small, finely powdered sample of 6-Oxoheptanoic acid is packed into a capillary tube,

sealed at one end, to a height of 2-3 mm.

The capillary tube is placed in the heating block of the melting point apparatus.
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The sample is heated at a steady and slow rate, typically 1-2 °C per minute, to ensure

thermal equilibrium.

The temperature at which the first drop of liquid appears is recorded as the beginning of the

melting range.

The temperature at which the entire solid sample has turned into a clear liquid is recorded as

the end of the melting range.

A sharp melting range (typically ≤ 1 °C) is indicative of a pure compound.

Determination of Boiling Point
The boiling point of 6-Oxoheptanoic acid is determined at a reduced pressure due to its

relatively high boiling point at atmospheric pressure, which could lead to decomposition.

Procedure:

A small amount of 6-Oxoheptanoic acid is placed in a small test tube or distillation flask.

A capillary tube, sealed at one end, is inverted and placed into the liquid.

The apparatus is connected to a vacuum source, and the pressure is lowered to the desired

value (e.g., 9 mmHg).

The sample is heated gently and stirred continuously.

As the liquid heats, a stream of bubbles will emerge from the open end of the capillary tube.

The heat source is then removed, and the liquid is allowed to cool slowly.

The boiling point is the temperature at which the liquid just begins to enter the capillary tube.

This occurs when the vapor pressure of the liquid equals the pressure of the system.

Determination of Solubility
The solubility of 6-Oxoheptanoic acid can be qualitatively assessed in various solvents.

Procedure:
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Approximately 0.1 g of 6-Oxoheptanoic acid is added to a test tube containing 1 mL of the

solvent (e.g., water, ethanol, diethyl ether).

The mixture is agitated vigorously for 1-2 minutes.

Visual inspection determines if the solid has completely dissolved.

If the substance dissolves, it is classified as soluble in that solvent. If a significant amount of

solid remains, it is classified as insoluble. For intermediate cases, it can be classified as

partially soluble.

Due to its carboxylic acid group, its solubility in aqueous basic solutions (e.g., 5% sodium

bicarbonate or 5% sodium hydroxide) can also be tested, where it is expected to be soluble

due to salt formation.

Visualizations
The following diagrams, created using the DOT language, illustrate a general workflow for

characterizing a solid organic acid and the role of 6-Oxoheptanoic acid as a linker in

bioconjugation.
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Physicochemical Property Determination Workflow

Obtain Pure Sample of
6-Oxoheptanoic Acid

Melting Point Determination
(Capillary Method)
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(Reduced Pressure)
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(IR, NMR, Mass Spectrometry)

Data Compilation and Analysis

Use of 6-Oxoheptanoic Acid as a Ketone Linker
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(Activated Carboxylic Acid)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 6 Tech Support

https://www.chembk.com/en/chem/6-OXOHEPTANOIC%20ACID
https://www.benchchem.com/product/b047756#physicochemical-properties-of-6-oxoheptanoic-acid
https://www.benchchem.com/product/b047756#physicochemical-properties-of-6-oxoheptanoic-acid
https://www.benchchem.com/product/b047756#physicochemical-properties-of-6-oxoheptanoic-acid
https://www.benchchem.com/product/b047756#physicochemical-properties-of-6-oxoheptanoic-acid
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b047756?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b047756?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

